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Compound of Interest

Compound Name: 2-Hydroxy-5-octylbenzaldehyde

CAS No.: 73318-92-0

Cat. No.: B3152299

Get Quote

Executive Summary & Chemical Profile
Effective management of 2-Hydroxy-5-octylbenzaldehyde requires understanding its dual

nature: it is both a reactive electrophile (aldehyde) and a lipophilic phenol.[1] Unlike simple

benzaldehydes, the C8-octyl chain significantly increases its LogP (octanol-water partition

coefficient), making it a severe chronic aquatic hazard.[2]

Standard operating procedures must prioritize zero-discharge to environmental water systems.

[3][1]

Physicochemical Data for Waste Classification
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Property Value/Characteristic Operational Implication

Functional Groups
Phenol (-OH), Aldehyde (-

CHO), Alkyl Chain (-C8H17)

Segregate from strong

oxidizers and bases.[3][1][2]

Physical State
Viscous liquid or low-melting

solid (isomer dependent)

May require solvent dissolution

for transfer.[3][1]

Flash Point > 100°C (Estimated)
Class IIIIB Combustible Liquid

(typically).[3][1]

Water Solubility Negligible (< 0.1 g/L)

Do not use water for primary

cleaning; use organic solvents.

[3][1][2]

Aquatic Toxicity High (Chronic Category) Strict Zero-Drain Policy.

Hazard Causality & Segregation Logic
The "Why" behind the protocol.

Effective disposal is not merely about putting waste in a drum; it is about preventing

uncontrolled reactivity.[2]

The Phenolic Risk (Incompatibility with Bases):

Mechanism:[4][5] The phenolic proton is acidic.[2] Mixing with strong bases (e.g., Sodium

Hydroxide waste) generates phenoxide anions.[2] While not explosive, this reaction is

exothermic and can cause polymerization or darkening of the waste, complicating

downstream incineration.[2]

Directive: Segregate from Caustic/Basic waste streams.[2]

The Aldehyde Risk (Incompatibility with Oxidizers):

Mechanism:[4][5][6] Aldehydes are reducing agents.[2] Contact with strong oxidizers

(Nitric acid, Peroxides, Dichromates) can lead to rapid, exothermic oxidation to the

corresponding benzoic acid.[2] In a closed waste drum, this pressure buildup is a rupture

hazard.[2]
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Directive:NEVER add to "Oxidizing Waste" containers.[2]

The Octyl Chain (Environmental Persistence):

Mechanism:[4][5] The lipophilic tail mimics biological lipids, facilitating bioaccumulation in

aquatic organisms.[2]

Directive: All rinsates must be captured as hazardous organic waste.[2]

Visualization: Waste Segregation Decision Matrix

2-Hydroxy-5-octylbenzaldehyde
(Waste Source)

Is the waste stream
Oxidizing? (e.g. Nitric Acid)

Is the waste stream
Basic? (pH > 10)

No

STOP: Exothermic Explosion Risk
(Aldehyde Oxidation)

Yes

Does it contain
Halogenated Solvents?

No

STOP: Exothermic Reaction
(Phenoxide Formation)

Yes

Bin A: Non-Halogenated
Organic Waste

No

Bin B: Halogenated
Organic Waste

Yes

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream, highlighting critical chemical

incompatibilities.
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Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE
Objective: Prevent dermal absorption and inhalation of organic vapors.[2]

Gloves: Nitrile (0.11 mm minimum) is sufficient for splash protection.[2] For prolonged

immersion/cleanup, use Silver Shield/4H laminate.[2]

Respiratory: If heating or aerosolizing, use a half-mask respirator with Organic Vapor (OV)

cartridges (NIOSH Black label).[2]

Eye Protection: Chemical splash goggles.[2]

Phase 2: Collection & Rinsing
Objective: Quantitative transfer of the chemical into the waste stream without water

contamination.

Primary Waste Transfer:

Pour bulk liquid/solid directly into the Non-Halogenated Organic Waste container.[2]

Note: If the compound has solidified in the flask, do not chip it out (risk of glass

breakage/aerosol).[2] Melt it gently (warm water bath < 50°C) or dissolve it.

The "Triple Rinse" Procedure (Solvent Selection):

Do not use water. The compound is hydrophobic.[2]

Solvent 1: Add a small volume of Acetone or Ethanol to the dirty vessel. Swirl to dissolve

residual oil.[2]

Disposal: Decant this rinsate into the Non-Halogenated Organic Waste container.

Repeat: Perform this solvent rinse 3 times.[2]

Final Wash: Only after the organic residue is removed should the glassware be washed

with soap and water in the sink.
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Phase 3: Labeling & Storage
Objective: Regulatory compliance (RCRA/EPA) and downstream safety.[2]

Labeling:

Must read: "Hazardous Waste - Organic."

Constituents: List "2-Hydroxy-5-octylbenzaldehyde" and the rinse solvent (e.g.,

"Acetone").[3][2]

Hazard Checkboxes: [x] Irritant, [x] Toxic to Aquatic Life, [x] Flammable (due to rinse

solvent).[2]

Storage:

Store in a cool, well-ventilated solvent cabinet.[2]

Keep tightly closed to prevent aldehyde oxidation to acid over time.[2]

Emergency Contingencies: Spill Response
In the event of a spill (> 100 mL), immediate containment is required to prevent floor drain

contamination.[2]

Spill Response Workflow

Spill Detected 1. Secure Area
(Remove Ignition Sources)

2. Block Drains
(Use Urethane Mats)

3. Apply Absorbent
(Vermiculite or Clay)

4. Collect Solids
(Spark-proof tools)

5. Seal in Drum
(Label as Haz Waste)

Click to download full resolution via product page

Figure 2: Emergency response sequence emphasizing drain protection.[3][1]

Critical Note on Absorbents: Use inert mineral absorbents (Vermiculite, Bentonite clay).[2]

Avoid combustible absorbents (sawdust) as the aldehyde/phenol mixture is combustible and

potentially reactive.[2]
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References & Regulatory Grounding[1][2][6][7]
United States Environmental Protection Agency (EPA).RCRA Orientation Manual: Hazardous

Waste Management.[2] (Defines characteristics of ignitability and toxicity for organic waste

streams). Link

PubChem.2-Hydroxy-5-octylbenzaldehyde Compound Summary. (Source for lipophilicity

and general phenolic properties).[2][7] Link

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets.[2] (Guidelines for interpreting H315/H319/H411 hazard codes). Link[1]

European Chemicals Agency (ECHA).Guidance on the Application of the CLP Criteria.[2]

(Authoritative source for aquatic toxicity classification of alkylphenols).[2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3152299/docs#operational-guide-safe-disposal-and-
handling-of-2-hydroxy-5-octylbenzaldehyde-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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